Cas no 1805220-46-5 (3-Amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-Amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde
• CAS No: 1805220-46-5
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4854979
• Update Time: 2025-06-08

3-Amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c1-14-6-2-4(8(9)10)12-5(3-13)7(6)11/h2-3,8H,11H2,1H3
• InChI Key： NFVJOKJYSRYSCR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=O)N=1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on 3-Amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

Introduction to 3-Amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS No. 1805220-46-5)

3-Amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1805220-46-5, is characterized by its complex molecular structure, which includes a pyridine core modified with various functional groups. The presence of both amino and aldehyde functional groups, along with a difluoromethyl substituent, makes this molecule a versatile intermediate in the synthesis of more complex chemical entities.

The significance of this compound lies in its potential applications across multiple domains, particularly in the development of novel pharmaceuticals and agrochemicals. The pyridine ring is a common structural motif in many bioactive molecules, and modifications to this core structure can lead to compounds with enhanced biological activity. In particular, the combination of an amino group and an aldehyde group provides multiple sites for further functionalization, enabling the synthesis of a wide range of derivatives.

Recent research has highlighted the utility of 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde in the development of inhibitors targeting various enzymatic pathways. For instance, studies have demonstrated its potential as a precursor in the synthesis of compounds that inhibit kinases and other enzymes involved in cancer metabolism. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature for medicinal chemists.

One notable application of this compound is in the synthesis of small-molecule probes for biochemical studies. The aldehyde functionality allows for easy conjugation with various biomolecules, such as peptides and proteins, facilitating the development of tools for understanding biological processes at a molecular level. Additionally, the methoxy group provides another point of modification, enabling fine-tuning of physicochemical properties such as solubility and lipophilicity.

The growing interest in fluorinated compounds has also contributed to the relevance of 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties and binding interactions with biological targets. The presence of two fluorine atoms in this compound's structure suggests that it may exhibit similar advantages when used as a building block for drug discovery efforts.

In addition to its pharmaceutical applications, this compound has shown promise in the agrochemical sector. Pyridine derivatives are well-known for their role as intermediates in the synthesis of herbicides and pesticides. The unique combination of functional groups in 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde makes it a candidate for developing new agrochemicals with improved efficacy and environmental profiles.

The synthetic routes to this compound have also been subjects of considerable research interest. Various methodologies have been explored to achieve high yields and purity levels, including multi-step organic synthesis and catalytic processes. Advances in synthetic chemistry have enabled more efficient production methods, which are crucial for scaling up production for industrial applications.

The safety profile of 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde is another important consideration. While this compound is not classified as hazardous or restricted under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Standard precautions such as personal protective equipment (PPE) and adequate ventilation are recommended when working with this substance.

In conclusion, 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS No. 1805220-46-5) represents a valuable asset in modern chemical research. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules across various industries. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing chemical innovation.